Cas no 1379323-85-9 (7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole)

7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole is a heterocyclic organic compound featuring a brominated benzimidazole core with methyl substituents at the 1 and 2 positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its stability under standard conditions and well-defined crystalline form facilitate handling and purification. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its rigid aromatic framework and modifiable halogen substituent. High purity grades ensure reproducibility in research and industrial applications.

7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole structure

1379323-85-9 structure

Product Name:7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole

CAS No:1379323-85-9

MF:C₉H₉BrN₂

MW:225.085160970688

CID:4823870

Update Time:2025-05-28

7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole
- Inchi： 1S/C9H9BrN2/c1-6-11-8-5-3-4-7(10)9(8)12(6)2/h3-5H,1-2H3
- InChI Key： QUVJEFJLOKULOX-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1N(C)C(C)=N2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 174
XLogP3: 2.5
Topological Polar Surface Area: 17.8

7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A069003034-1g	7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole	1379323-85-9	97%	1g	684.00 USD	2021-06-01

7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

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